Cas no 124525-51-5 (Butanoic acid, 2-[(4-chlorophenyl)methylene]-, (E)-)

• Product Name: Butanoic acid, 2-[(4-chlorophenyl)methylene]-, (E)-
• CAS No: 124525-51-5
• MF: C₁₁H₁₁ClO₂
• MW: 210.656842470169
• CID: 3698941
• PubChem ID: 12235600
• Update Time: 2025-11-06

Butanoic acid, 2-[(4-chlorophenyl)methylene]-, (E)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-[(4-chlorophenyl)methylene]-, (E)-
• (2e)-2-[(4-chlorophenyl)methylidene]butanoic acid
• 124525-51-5
• EN300-390834
• SCHEMBL11335306

• Inchi： 1S/C11H11ClO2/c1-2-9(11(13)14)7-8-3-5-10(12)6-4-8/h3-7H,2H2,1H3,(H,13,14)/b9-7+
• InChI Key： NJBBYJQMQSQQSS-VQHVLOKHSA-N
• SMILES： ClC1C=CC(=CC=1)/C=C(/C(=O)O)\CC

Computed Properties

• Exact Mass: 210.0447573Da
• Monoisotopic Mass: 210.0447573Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Additional information on Butanoic acid, 2-[(4-chlorophenyl)methylene]-, (E)-

Comprehensive Overview of Butanoic acid, 2-[(4-chlorophenyl)methylene]-, (E)- (CAS No. 124525-51-5)

Butanoic acid, 2-[(4-chlorophenyl)methylene]-, (E)-, with the CAS number 124525-51-5, is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceuticals, and materials science. This compound, characterized by its unique (E)-configuration and 4-chlorophenyl moiety, serves as a versatile intermediate in the synthesis of more complex molecules. Its structural features make it a valuable candidate for research into bioactive compounds and functional materials.

In recent years, the demand for Butanoic acid derivatives has surged, driven by their applications in drug discovery and agrochemical development. Researchers are particularly interested in its potential role as a building block for antimicrobial agents and anti-inflammatory drugs. The compound's chlorinated aromatic ring enhances its stability and reactivity, making it a preferred choice for organic synthesis.

The E-configuration of Butanoic acid, 2-[(4-chlorophenyl)methylene]-, (E)- is a critical factor in its biological activity. This geometric isomerism influences its interaction with enzymatic targets and receptors, which is why it is often studied in the context of structure-activity relationships (SAR). Scientists are exploring its potential in cancer research, where its ability to modulate cellular pathways is of particular interest.

From an industrial perspective, CAS No. 124525-51-5 is valued for its role in the production of fine chemicals and specialty polymers. Its incorporation into polymeric matrices can impart desirable properties such as UV resistance and thermal stability. This has led to its use in coatings, adhesives, and advanced materials.

Environmental and safety considerations are also paramount when working with Butanoic acid, 2-[(4-chlorophenyl)methylene]-, (E)-. While it is not classified as a hazardous substance, proper handling and storage are essential to ensure laboratory safety. Researchers are increasingly focused on developing green chemistry approaches to synthesize this compound, minimizing waste and energy consumption.

The compound's relevance extends to academic research, where it is frequently cited in studies on molecular design and chemical reactivity. Its chlorophenyl group, in particular, is a subject of interest for its electronic effects and role in catalysis. As the scientific community continues to explore its applications, CAS No. 124525-51-5 remains a focal point for innovation.

In summary, Butanoic acid, 2-[(4-chlorophenyl)methylene]-, (E)- is a multifaceted compound with broad utility across multiple disciplines. Its structural uniqueness and functional versatility make it a valuable asset in both research and industry. As advancements in synthetic methodologies and material science progress, the potential applications of this compound are expected to expand further.